Cas no 2229312-69-8 (3-2-(methoxymethyl)-1,3-thiazol-4-yloxolane-2,5-dione)

• Product Name: 3-2-(methoxymethyl)-1,3-thiazol-4-yloxolane-2,5-dione
• CAS No: 2229312-69-8
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 6019611
• PubChem ID: 165969848
• Update Time: 2025-05-25

3-2-(methoxymethyl)-1,3-thiazol-4-yloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(methoxymethyl)-1,3-thiazol-4-yloxolane-2,5-dione
• 3-[2-(methoxymethyl)-1,3-thiazol-4-yl]oxolane-2,5-dione
• 2229312-69-8
• EN300-1759104

• Inchi： 1S/C9H9NO4S/c1-13-3-7-10-6(4-15-7)5-2-8(11)14-9(5)12/h4-5H,2-3H2,1H3
• InChI Key： PUSJRFTVPMIZMR-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 227.02522894g/mol
• Monoisotopic Mass: 227.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 93.7Ų

Additional information on 3-2-(methoxymethyl)-1,3-thiazol-4-yloxolane-2,5-dione

3-2-(Methoxymethyl)-1,3-Thiazol-4-Yloxolane-2,5-Dione: A Comprehensive Overview

3-2-(Methoxymethyl)-1,3-thiazol-4-yloxolane-2,5-dione, also known by its CAS number 2229312-69-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a thiazole ring fused with an oxolane (tetrahydrofuran) moiety and a methoxymethyl substituent, making it a unique member of the thiazole family.

The thiazole ring system is a heterocyclic aromatic compound consisting of sulfur and nitrogen atoms. In this compound, the thiazole ring is further substituted with an oxolane group at the 4-position and a methoxymethyl group at the 2-position. This substitution pattern not only enhances the structural complexity but also contributes to its potential bioactivity. Recent studies have highlighted the importance of such structural modifications in modulating the pharmacokinetic properties and therapeutic efficacy of thiazole derivatives.

One of the key areas of research involving 3-2-(methoxymethyl)-1,3-thiazol-4-yloxolane-2,5-dione is its potential as a drug candidate. Thiazole derivatives are known for their anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in 2023 demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, its antioxidant properties make it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 3-2-(methoxymethyl)-1,3-thiazol-4-yloxolane-2,5-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining high product quality.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents. Its ability to target specific molecular pathways makes it a valuable tool in precision medicine. For example, recent research has focused on its role as a modulator of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. By inhibiting HDACs, this compound could potentially be used to treat cancers associated with aberrant epigenetic modifications.

Another area of interest is the environmental impact of 3-2-(methoxymethyl)-1,3-thiazol-4-yloxolane-2,5-dione. As concerns about chemical pollution grow, there is increasing demand for eco-friendly compounds. Preliminary studies suggest that this compound has low toxicity and biodegrades efficiently under aerobic conditions. These properties make it a sustainable choice for various industrial applications.

In conclusion, 3-2-(methoxymethyl)-1,3-thiazol-4-yloxolane-2,5-dione represents a promising compound with diverse applications in medicine and industry. Its unique structure and favorable biological properties position it as a valuable asset in ongoing research efforts. As advancements in synthetic chemistry continue to unfold, the potential for this compound to contribute to innovative solutions in healthcare and beyond remains highly anticipated.